2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-[3-(ethylcarbamoyl)phenyl]-4-nitrobenzoic acid
• InChI: InChI=1S/C16H14N2O5/c1-2-17-15(19)11-5-3-4-10(8-11)14-9-12(18(22)23)6-7-13(14)16(20)21/h3-9H,2H2,1H3,(H,17,19)(H,20,21)
• InChI Key: ZZOLPNZJNIHNFK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C16H14N2O5
• DSSTOX Substance ID: DTXSID30691389
• Molecular Weight: 314.29 g/mol
• CAS RN: 1262002-85-6

Description

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid (2-EPCNB) is a chemical compound that has been studied for its potential applications in various scientific research areas. 2-EPCNB is a white crystalline solid with a melting point of 86-88 °C and a molecular weight of 286.3 g/mol. It is soluble in water and has a pKa of 5.2. 2-EPCNB is a member of the nitrobenzoic acid family and is commonly used as a reagent in organic synthesis.

Mechanism of Action

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% is an acid catalyst, meaning that it works by protonating the reactant molecules and increasing their reactivity. This increases the rate of the reaction by lowering the activation energy required for the reaction to take place.
Biochemical and Physiological Effects
2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the body, which can have a variety of effects on the nervous system.

Advantages and Limitations for Lab Experiments

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% is an effective reagent for use in laboratory experiments. It is relatively inexpensive and has a high solubility in water, making it easy to work with in aqueous solutions. Additionally, it has a low toxicity and is not highly flammable, making it safe to use in laboratory settings. However, 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% is sensitive to light and air and can be easily degraded by exposure to these elements. It is also not very stable in acidic solutions and can decompose if exposed to too high of a pH.

Future Directions

In the future, 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% could be used in the development of new therapeutic agents for the treatment of neurological disorders. It could also be used in the development of new materials for use in medical devices and for the synthesis of new drugs. Additionally, it could be used in the development of new catalysts for use in organic synthesis. Finally, it could be used in the development of new analytical techniques for use in the study of biochemical and physiological processes.

Synthesis Methods

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% can be synthesized by the reaction of ethylenediamine and 4-nitrobenzoyl chloride in the presence of an acid catalyst. The reaction is typically carried out in an aqueous solution at room temperature. The reaction yields a white crystalline solid that can be purified by recrystallization.

Scientific Research Applications

2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% is a versatile reagent that has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of peptides, as a catalyst for the synthesis of heterocyclic compounds, and as a reagent for the synthesis of natural products. 2-[3-(N-Ethylaminocarbonyl)phenyl]-4-nitrobenzoic acid, 95% has also been used to study the effect of pH on the reactivity of certain chemicals, as well as the effect of temperature on the rate of certain chemical reactions.